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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134 Get Quote

This technical guide provides a comprehensive analysis of the viscosity index of DOWSIL™

710 Fluid, a methyl phenyl silicone oil. The document is intended for researchers, scientists,

and drug development professionals who require a thorough understanding of the material's

properties for their applications. It is important to note that DOWSIL™ 710 Fluid is neither

tested nor represented as suitable for medical or pharmaceutical uses.

Executive Summary
DOWSIL™ 710 Fluid is a high-temperature resistant silicone fluid with a nominal viscosity of

500 cSt at 25°C. While a specific Viscosity Index (VI) is not directly provided in the

manufacturer's technical data sheets, its "relatively flat viscosity temperature slope" and a

documented Viscosity-Temperature Coefficient (VTC) of 0.84 suggest a high VI, indicating

minimal change in viscosity with temperature fluctuations. This guide outlines the methodology

to estimate the Viscosity Index based on available data and established standards.

Quantitative Data Summary
The following table summarizes the key physical properties of DOWSIL™ 710 Fluid relevant to

its viscosity characteristics.
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Property Value Unit

Chemical Composition Methyl phenyl silicone oil -

Viscosity at 25°C 450 - 550 mm²/s (cSt)

Viscosity/Temperature

Coefficient
0.79 - 0.84 -

Specific Gravity at 25°C 1.100 - 1.106 -

Flash Point (Cleveland Open

Cup)
≥ 300 °C

Experimental Protocols
Determination of Kinematic Viscosity
The kinematic viscosity of DOWSIL™ 710 Fluid at various temperatures can be determined

following the ASTM D445 standard test method.

Methodology:

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) is placed in a

constant temperature bath with a precision of ±0.02°C.

Sample Preparation: The DOWSIL™ 710 Fluid sample is brought to the test temperature in

the viscometer.

Measurement: The time taken for a fixed volume of the fluid to flow under gravity through the

capillary of the viscometer is accurately measured.

Calculation: The kinematic viscosity (ν) in centistokes (cSt) is calculated by multiplying the

measured flow time by the calibration constant of the viscometer.

Calculation of Viscosity Index (VI)
The Viscosity Index is calculated according to the ASTM D2270 standard practice, which

requires the kinematic viscosities of the fluid at 40°C and 100°C.
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Methodology:

Viscosity Measurement: Determine the kinematic viscosity of DOWSIL™ 710 Fluid at 40°C

(U) and 100°C (Y) using the protocol described in section 3.1.

Reference Values: From the ASTM D2270 standard, obtain the values for L and H, which are

the kinematic viscosities at 40°C of two reference oils that have the same kinematic viscosity

at 100°C as the test fluid, but with Viscosity Indices of 0 and 100, respectively.

Calculation: The Viscosity Index (VI) is calculated using the following formula:

VI = [(L - U) / (L - H)] * 100

Where:

U = Kinematic viscosity of the test fluid at 40°C

Y = Kinematic viscosity of the test fluid at 100°C

L = Kinematic viscosity at 40°C of a reference oil with a VI of 0 and the same viscosity at

100°C as the test fluid

H = Kinematic viscosity at 40°C of a reference oil with a VI of 100 and the same viscosity

at 100°C as the test fluid

Estimated Viscosity Index of DOWSIL™ 710 Fluid
As the kinematic viscosities at 40°C and 100°C for DOWSIL™ 710 Fluid are not readily

available in the provided documentation, a precise Viscosity Index cannot be calculated

directly. However, based on its chemical nature (phenylmethylsiloxane) and the provided

Viscosity-Temperature Coefficient, a qualitative assessment suggests a high Viscosity Index,

likely exceeding 100. Phenyl-containing silicone fluids are known for their excellent thermal

stability and flatter viscosity-temperature profiles compared to standard dimethyl silicone fluids.
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Experimental Workflow for Viscosity Index
Determination

Sample Preparation

Viscosity Measurement (ASTM D445)

Data Processing & Calculation (ASTM D2270)

Result

DOWSIL™ 710 Fluid Sample

Measure Viscosity at 40°C (U) Measure Viscosity at 100°C (Y)

Calculate Viscosity Index:
VI = [(L - U) / (L - H)] * 100

Obtain L and H values
from ASTM D2270 tables

Viscosity Index

Click to download full resolution via product page

Caption: Workflow for determining the Viscosity Index of DOWSIL™ 710 Fluid.

Logical Relationship of Viscosity Index
Caption: Relationship between temperature, viscosity change, and Viscosity Index.
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[https://www.benchchem.com/product/b1230134#viscosity-index-of-dowsil-710]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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